Cas no 767609-14-3 (1-(2,2-difluoroethyl)piperazine)

1-(2,2-Difluoroethyl)piperazine is a fluorinated piperazine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a difluoroethyl substituent, enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of fluorine atoms contributes to improved lipophilicity and binding affinity, which are critical for optimizing pharmacokinetic properties. This compound is particularly useful in the synthesis of bioactive molecules, including CNS-targeting agents and enzyme inhibitors. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic workflows. The difluoroethyl group also offers steric and electronic modulation, enabling fine-tuning of molecular interactions in medicinal chemistry applications.
1-(2,2-difluoroethyl)piperazine structure
767609-14-3 structure
Product Name:1-(2,2-difluoroethyl)piperazine
CAS No:767609-14-3
MF:C6H12F2N2
MW:150.169688224792
MDL:MFCD08696507
CID:551049
PubChem ID:19622797
Update Time:2025-06-08

1-(2,2-difluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(2,2-difluoroethyl)-
    • 1-(2,2-Difluoroethyl)piperazine
    • 1-(2,2-difluoro-ethyl)-piperazine
    • MFCD08696507
    • EN300-60097
    • Z608351524
    • 767609-14-3
    • AKOS000313924
    • Piperazine, 1-(2,2-difluoroethyl)- (9CI)
    • SCHEMBL1993991
    • 1-(2,2-Difluoro-ethyl)-piperazine 2HCl
    • 1-(2,2-difluoro-ethyl)piperazine
    • AB01332187-02
    • PS-11847
    • NCGC00339733-01
    • D76634
    • CS-0106294
    • STK352659
    • PIPERAZINE, 1-(2,2-DIFLUOROETHYL)-
    • DB-277595
    • 1-(2,2-difluoroethyl)piperazine
    • MDL: MFCD08696507
    • Inchi: 1S/C6H12F2N2/c7-6(8)5-10-3-1-9-2-4-10/h6,9H,1-5H2
    • InChI Key: JIARBLBYLGYCBZ-UHFFFAOYSA-N
    • SMILES: FC(CN1CCNCC1)F

Computed Properties

  • Exact Mass: 150.09696
  • Monoisotopic Mass: 150.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

1-(2,2-difluoroethyl)piperazine Pricemore >>

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abcr
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